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Compound of Interest

Compound Name: 2-Methylanisole-d3

Cat. No.: B1435351

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methylanisole-d3, a deuterated
analog of 2-Methylanisole. It is intended to serve as a core resource for researchers and
professionals in drug development and related scientific fields. This document details the
compound's properties, outlines its synthesis, and provides a framework for its application as
an internal standard in quantitative analytical methods.

Core Compound Information

CAS Number: 258832-47-2

2-Methylanisole-d3 is the deuterium-labeled version of 2-Methylanisole. The "d3" designation
indicates that three hydrogen atoms in the methyl group have been replaced with deuterium
atoms. This isotopic substitution makes it an ideal internal standard for mass spectrometry-
based quantitative analysis, as it is chemically similar to its non-deuterated counterpart but can
be distinguished by its higher mass.[1]

Physicochemical Properties

Quantitative data for 2-Methylanisole-d3 is not readily available in dedicated public
repositories. However, its physical and chemical properties are expected to be very similar to
those of the non-deuterated 2-Methylanisole, with the primary difference being its molecular
weight. The properties of 2-Methylanisole are summarized in the table below.
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Property Value Reference
Molecular Formula CsH7D30O [1]
Molecular Weight 125.18 g/mol [1]
Appearance Colorless to pale yellow liquid [2]

N ) 170-172 °C (for non-
Boiling Point [3]
deuterated)

] 0.985 g/mL at 25 °C (for non-
Density [3]
deuterated)

) n20/D 1.516 (for non-
Refractive Index [3]
deuterated)

Insoluble in water; soluble in
Solubility organic solvents like ethanol

and ether (for non-deuterated)

Synthesis Protocol

A direct, detailed experimental protocol for the synthesis of 2-Methylanisole-d3 is not widely
published. However, it can be synthesized by adapting established methods for the methylation
of o-cresol, using a deuterated methylating agent. The following is a generalized protocol
based on the synthesis of the non-deuterated analog.

Reaction: Methylation of o-cresol using a deuterated methylating agent (e.g., iodomethane-d3
or dimethyl sulfate-d6).

Materials:

o-cresol

Sodium hydroxide (NaOH)

Deuterated methylating agent (e.g., lodomethane-d3)

Anhydrous solvent (e.g., acetone or dimethylformamide)
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e Deionized water

« Organic solvent for extraction (e.qg., diethyl ether)

e Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

 In a round-bottom flask, dissolve o-cresol in the chosen anhydrous solvent.

¢ Add a stoichiometric equivalent of sodium hydroxide to form the sodium salt of o-cresol.

o Slowly add the deuterated methylating agent (e.g., lodomethane-d3) to the reaction mixture.

e The reaction is typically stirred at room temperature or gently heated to drive it to completion.
The progress can be monitored by thin-layer chromatography (TLC).

o Once the reaction is complete, the solvent is removed under reduced pressure.

e The residue is partitioned between water and an organic solvent (e.g., diethyl ether).
e The organic layer is separated, washed with brine, and dried over a drying agent.

e The solvent is evaporated to yield the crude product.

 Purification is achieved by distillation under reduced pressure to obtain pure 2-
Methylanisole-d3.

For a more detailed synthesis of the non-deuterated 2-Methylanisole, which can be adapted, a
method involves the methylation of o-cresol with dimethyl sulfate in the presence of caustic
soda at 40°C.[4]

Application in Quantitative Analysis: Experimental
Protocol

2-Methylanisole-d3 is primarily used as an internal standard in quantitative analysis by gas
chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry
(LC-MS).[1] Its key advantage is that it co-elutes with the analyte of interest (2-Methylanisole)
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and exhibits similar ionization efficiency, thus correcting for variations in sample preparation
and instrument response.

The following is a general protocol for the use of 2-Methylanisole-d3 as an internal standard
for the quantification of 2-Methylanisole in a sample matrix.

1. Preparation of Stock Solutions:

e Analyte Stock Solution: Prepare a stock solution of 2-Methylanisole in a suitable solvent
(e.g., methanol or dichloromethane) at a known concentration (e.g., 1 mg/mL).

 Internal Standard Stock Solution: Prepare a stock solution of 2-Methylanisole-d3 in the
same solvent at a known concentration (e.g., 1 mg/mL).

2. Preparation of Calibration Standards:

» Create a series of calibration standards by spiking a blank matrix (a sample matrix that does
not contain the analyte) with known amounts of the analyte stock solution to achieve a range
of concentrations that bracket the expected sample concentrations.

e Add a fixed amount of the internal standard stock solution to each calibration standard.
3. Sample Preparation:

e To each unknown sample, add the same fixed amount of the internal standard stock solution
as was added to the calibration standards.

o Perform any necessary sample extraction or clean-up procedures.
4. GC-MS Analysis:
e Gas Chromatograph (GC) Conditions (Typical):

o Column: A non-polar or medium-polarity column (e.g., DB-5ms).

o Inlet: Splitless injection mode.
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o Oven Temperature Program: A temperature gradient to ensure good separation of the
analyte from other matrix components. A typical program might start at a low temperature,
ramp to a higher temperature, and hold.

e Mass Spectrometer (MS) Conditions:
o lonization: Electron lonization (EI).
o Acquisition Mode: Selected lon Monitoring (SIM) to enhance sensitivity and selectivity.
= Monitor a characteristic ion for 2-Methylanisole (e.g., m/z 122, 107).
= Monitor a characteristic ion for 2-Methylanisole-d3 (e.g., m/z 125, 110).
5. Data Analysis:

o For each calibration standard and sample, integrate the peak areas of the analyte and the
internal standard.

o Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each
calibration standard.

o Construct a calibration curve by plotting the response ratio against the known concentration
of the analyte for the calibration standards.

o Determine the concentration of the analyte in the unknown samples by calculating their
response ratios and using the calibration curve.

Visualizations
Logical Workflow for Quantitative Analysis
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Caption: Workflow for quantitative analysis using an internal standard.

Conceptual Synthesis Pathway
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Caption: Conceptual synthesis of 2-Methylanisole-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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